2-Amino-3-nitro-5-pyridin-3-yl-pyridine

• Molecular Formula: C10H8N4O2
• Molecular Weight: 216.20 g/mol
• IUPAC Name: 3-nitro-5-pyridin-3-ylpyridin-2-amine
• InChI: InChI=1S/C10H8N4O2/c11-10-9(14(15)16)4-8(6-13-10)7-2-1-3-12-5-7/h1-6H,(H2,11,13)
• InChI Key: HCXXIQMZLNTCOZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C2=CC(=C(N=C2)N)[N+](=O)[O-]

Description

2-Amino-3-nitro-5-pyridin-3-yl-pyridine is a useful research compound. Its molecular formula is C10H8N4O2 and its molecular weight is 216.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

0.21 g of dichlorobis(tricyclohexylphosphine)palladium, 0.66 g of 3-pyridyl-boronic acid and 14 ml of a 2N sodium carbonate solution are added to a solution of 1.02 g of 2-amino-5-bromo-3-nitropyridine in 40 ml of degassed dioxane. The mixture is heated to reflux under N2 for 28 hours and, after cooling and addition of water, extracted three times with dichloromethane. The combined organic phases are dried over sodium sulfate, concentrated and the residue is crystallized from ethyl acetate. This gives 0.58 g of the title compound of m.p. 226–228° C. The mass spectrum shows the molecular peak MH+ at 217.2 Da.